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Compound of Interest

Compound Name: lodotrifluoromethane

Cat. No.: B1198407

For Researchers, Scientists, and Drug Development Professionals

Introduction

lodotrifluoromethane (CF3l), also known as trifluoromethyl iodide, is a colorless gas utilized
in various applications, including as a building block in the synthesis of pharmaceuticals and
agrochemicals.[1] Due to its specific chemical properties and potential hazards, stringent
adherence to safety protocols during its handling and storage is imperative. These notes
provide detailed procedures to ensure the safe and effective use of iodotrifluoromethane gas
cylinders in a laboratory setting.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of
iodotrifluoromethane is crucial for safe handling. Key quantitative data is summarized in the
table below.
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Property

Value

Molecular Formula

CF3lI

Molar Mass 195.91 g/mol [2]
Boiling Point -22.5 °C (-8.5 °F)[2]
Melting Point -110 °C (-166 °F)[2]

Vapor Pressure

541 kPa (at 25 °C)[2]

Appearance

Colorless gas[1][2]

Odor

Strong odor[1]

Solubility in Water

Slightly soluble[2]

Hazard Identification and Safety Precautions

lodotrifluoromethane presents several hazards that must be managed through appropriate

safety measures.

Summary of Hazards

Hazard

Description

GHS Classification

Gas Under Pressure

Contains gas under pressure;

may explode if heated.[3][4]

Gases under pressure

Health Hazards

Suspected of causing genetic
defects. Causes skin and eye
irritation. May cause
respiratory irritation.[3] Can
displace oxygen and cause

rapid suffocation.[5]

Germ cell mutagenicity
(Category 2), Skin
corrosion/irritation (Category
2), Serious eye damage/eye
irritation (Category 2A),
Specific target organ toxicity —
Single exposure (Category 3,

Respiratory tract irritation)[3]

Environmental Hazards

Potent greenhouse gas.[1]

Not otherwise classified
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Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling
iodotrifluoromethane cylinders:

Eye Protection: Wear splash-resistant safety goggles.

Hand Protection: Wear protective gloves.[5] For potential contact with liquid, wear
appropriate cold-insulating gloves.[3]

Respiratory Protection: Use in a well-ventilated area.[1][5] If ventilation is inadequate, wear
an appropriate respirator.[5]

Protective Clothing: Wear protective clothing to prevent skin contact.[5]

Cylinder Handling and Storage Protocols

Adherence to proper cylinder handling and storage procedures is critical to prevent accidents
and ensure laboratory safety.

Receiving and Inspecting Cylinders

Protocol:

Upon receipt, visually inspect the cylinder for any signs of damage such as dents, corrosion,
or gouges.

o Ensure the cylinder is clearly labeled as "lodotrifluoromethane” or "Trifluoromethyl lodide".

[5]
 Verify that the valve protection cap is securely in place.[5]
e Check that the cylinder is within its periodic inspection and testing date.

 |If any damage or discrepancies are noted, do not accept the cylinder and contact the
supplier immediately.

Cylinder Storage
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Protocol:
» Store cylinders in a cool, dry, and well-ventilated area, away from direct sunlight.[3][5]
e Cylinder storage temperature should not exceed 52 °C (125 °F).[3][5]

» Store cylinders upright and firmly secure them with a chain or strap to a wall or cylinder
stand to prevent them from falling or being knocked over.[5][6]

o Store cylinders of flammable and oxidizing agents at least 20 feet apart, or separate them
with a firewall.[7]

» Store full and empty cylinders in separate, clearly marked areas.[6]
e Ensure that the valve protection cap is in place on all stored cylinders.[5]

o Store in a locked area, accessible only to authorized personnel.[4][5]

Transporting Cylinders

Protocol:

e Always use a suitable hand truck or cylinder cart to move cylinders; do not drag, roll, or slide
them.[5][8]

o Ensure the valve protection cap is securely in place before moving the cylinder.[7]

o Secure the cylinder to the cart to prevent it from falling.

Using lodotrifluoromethane Cylinders

Protocol:

o Before use, read and understand all safety precautions outlined in the Safety Data Sheet
(SDS).[5]

» Work in a well-ventilated area, such as a chemical fume hood.[1][3]

e Secure the cylinder in an upright position.
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Use a regulator specifically designed for the type of gas in the cylinder.[7] Do not use
adapters to interchange regulators.[7]

Ensure all connections are tight and leak-free. A leak test should be performed using a
suitable leak detection solution.

Open the cylinder valve slowly and direct the opening away from all personnel.[7]

Do not use excessive force to open a stuck valve.

When not in use, close the cylinder valve and release the pressure from the regulator.[7]

Do not allow any part of the cylinder to be exposed to temperatures above 52 °C (125 °F).[8]
Do not completely empty the cylinder; maintain a residual pressure of at least 30 psi.[7]

Emergency Procedures

In the event of a leak, fire, or exposure, follow these emergency protocols.

Leak Procedures

o Evacuate all personnel from the affected area.[5]

If it is safe to do so, close the cylinder valve.

Increase ventilation to the area.

Do not re-enter the area until it has been determined to be safe by qualified personnel.

If the leak cannot be stopped, carefully move the cylinder to a safe, open outdoor space and
contact the supplier.[7]

Fire Procedures

» lodotrifluoromethane is not flammable, but cylinders may rupture or explode when exposed
to heat.
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« If a cylinder is exposed to fire, use a water spray to cool the container from a protected
location.[5]

« If afire is in the vicinity, move cylinders away from the fire area if it can be done without risk.

[5]

First Aid Measures

o |nhalation: If adverse effects occur, remove the individual to an uncontaminated area. If
breathing is difficult, qualified personnel should administer oxygen. Seek immediate medical
attention.

o Skin Contact: In case of contact with the liquid, immediately flush the skin with lukewarm
water for at least 15 minutes. Do not use hot water. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

Diagrams
Cylinder Handling Workflow
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Cylinder Handling Workflow
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Caption: Workflow for handling iodotrifluoromethane cylinders.
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Emergency Response Logic
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Caption: Decision logic for emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lodotrifluoromethane (CF3I) Cylinders]. BenchChem, [2025]. [Online PDF]. Available at:
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iodotrifluoromethane-cylinders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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